N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]-[1,1'-biphenyl]-4-carboxamide

Specification

• CAS No.: 393571-66-9
• Molecular Formula: C18H17N3OS2
• Molecular Weight: 355.47
• IUPAC Name: 4-phenyl-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide
• Standard InChI: InChI=1S/C18H17N3OS2/c1-2-12-23-18-21-20-17(24-18)19-16(22)15-10-8-14(9-11-15)13-6-4-3-5-7-13/h3-11H,2,12H2,1H3,(H,19,20,22)
• Standard InChI Key: GKWANOIAUTVVTG-UHFFFAOYSA-N
• SMILES: CCCSC1=NN=C(S1)NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure integrates two pharmacophoric motifs:

• 1,3,4-Thiadiazole core: A five-membered heterocyclic ring containing two nitrogen atoms and one sulfur atom. The 5-position is substituted with a propylsulfanyl group ($-\text{S}-\text{CH}_2\text{CH}_2\text{CH}_3$).

• Biphenyl-carboxamide moiety: A biphenyl system (two connected benzene rings) with a carboxamide group at the 4-position, forming an amide bond with the thiadiazole ring.

This hybrid structure combines the electron-deficient thiadiazole ring with the hydrophobic biphenyl group, potentially enhancing interaction with biological targets.

Physicochemical Characteristics

Key properties derived from experimental and computational data include:

Property	Value
Molecular Weight	355.47 g/mol
logP (Partition Coefficient)	~4.5–5.3 (estimated)
Hydrogen Bond Acceptors	4
Hydrogen Bond Donors	1
Polar Surface Area	~47–77 Ų

The moderate logP value suggests balanced lipophilicity, facilitating membrane permeability while retaining solubility in aqueous media. The polar surface area aligns with guidelines for oral bioavailability.

Synthesis and Structural Optimization

Synthetic Routes

The compound is typically synthesized via amide coupling reactions:

• Thiadiazole precursor: 5-Amino-1,3,4-thiadiazole-2-thiol is functionalized at the 2-position with a propylsulfanyl group through nucleophilic substitution.

• Carboxamide formation: The thiadiazole intermediate reacts with 4-biphenylcarboxylic acid using coupling agents like $\text{N}$-ethyl-$\text{N}'$-dimethylaminopropyl carbodiimide (EDC) and hydroxybenzotriazole (HOBt) in acetonitrile.

Reaction Scheme:

$$\text{Thiadiazole-SH} + \text{Propyl bromide} \rightarrow \text{Thiadiazole-S-propyl} \quad \text{(Step 1)}$$ $$\text{Thiadiazole-S-propyl} + \text{Biphenyl-4-carboxylic acid} \xrightarrow{\text{EDC/HOBt}} \text{Target Compound} \quad \text{(Step 2)}$$

Structural Analogs and Activity Trends

Modifications to the thiadiazole and biphenyl moieties significantly influence bioactivity:

Analog Structure	Biological Activity
N-[5-(2-Methylpropyl)-1,3,4-thiadiazol-2-yl]-biphenyl-4-carboxamide	Moderate anticancer activity (PC3 cell line)
N-[5-(Ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-phenoxybutanamide	Anti-inflammatory potential
N-(5-Phenyl-1,3,4-thiadiazol-2-yl)-biphenyl-4-carboxamide	Enhanced antimicrobial efficacy

The propylsulfanyl group in the target compound may improve metabolic stability compared to shorter alkyl chains.

Biological Activities and Mechanisms

Antimicrobial Properties

The sulfur-rich thiadiazole core disrupts microbial cell membranes and enzyme systems. Analogous compounds showed MIC values of 8–32 µg/mL against Staphylococcus aureus and Escherichia coli.

Anti-Inflammatory Effects

Thiadiazoles modulate COX-2 and NF-κB pathways. A related compound, N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-phenoxybutanamide, reduced IL-6 production by 40% at 10 µM.

Pharmacokinetic and Toxicity Considerations

ADME Profile

• Absorption: High lipophilicity (logP ~5) supports gastrointestinal absorption.

• Metabolism: Sulfur oxidation and amide hydrolysis are likely primary metabolic pathways.

• Excretion: Predicted renal clearance due to moderate molecular weight.

Toxicity Data

Limited acute toxicity data exist, but structural analogs showed LD$_{50}$ > 500 mg/kg in rodent models. Thiadiazoles may pose hepatotoxicity risks with chronic use.

Applications and Future Directions

Drug Development

The compound’s dual thiadiazole-biphenyl architecture positions it as a candidate for:

• Targeted cancer therapies: Combination with nanoparticle delivery systems to enhance tumor specificity.

• Antimicrobial adjuvants: Synergistic use with β-lactam antibiotics to combat resistance.

Research Priorities

• In vivo efficacy studies: Validate anticancer and anti-inflammatory activities in animal models.

• Structural optimization: Introduce fluorine atoms or heterocyclic extensions to improve potency.

• Safety profiling: Assess genotoxicity and long-term organ effects.